Cas no 854912-19-9 (1,5-dimethyl-4-oxopiperidine-3-carboxylic Acid)

• Product Name: 1,5-dimethyl-4-oxopiperidine-3-carboxylic Acid
• CAS No: 854912-19-9
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 1838139
• PubChem ID: 51358490
• Update Time: 2025-04-21

1,5-dimethyl-4-oxopiperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-4-oxopiperidine-3-carboxylic acid
• 1,5-DIMETHYL-4-OXO-PIPERIDINE-3-CARBOXYLIC ACID
• AKOS015918641
• DTXSID60679978
• DB-301145
• 854912-19-9
• 1,5-dimethyl-4-oxopiperidine-3-carboxylic Acid

• Inchi： 1S/C8H13NO3/c1-5-3-9(2)4-6(7(5)10)8(11)12/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key： KNMPPTCFNNKGKU-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)CN(C)CC1C

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 57.6Ų